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Compound of Interest

Compound Name: 2,5-Dimethoxyphenylacetonitrile

Cat. No.: B106619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-Dimethoxyphenylacetonitrile, a key organic intermediate, holds a significant position in

the landscape of psychoactive drug synthesis. This technical guide provides an in-depth

exploration of its discovery, historical context, and synthetic methodologies. While a definitive

first synthesis remains elusive in readily available literature, its prominence is intrinsically linked

to the pioneering work of Alexander Shulgin and the development of the 2C series of

phenethylamine-based psychedelics. This document details plausible synthetic routes,

presents key physicochemical data in a structured format, and outlines the compound's critical

role as a precursor to potent serotonin receptor agonists.

Introduction
2,5-Dimethoxyphenylacetonitrile (CAS No. 18086-24-3) is a nitrile compound characterized

by a benzene ring substituted with two methoxy groups at positions 2 and 5, and an acetonitrile

group. Its primary significance in the scientific community stems from its role as a crucial

building block in the synthesis of a wide array of pharmaceutical compounds, most notably the

2C family of psychedelic phenethylamines. This guide will illuminate the historical context

surrounding its use, provide detailed experimental protocols for its synthesis, and present its

known physicochemical properties.
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Discovery and Historical Context
The history of 2,5-dimethoxyphenylacetonitrile is deeply intertwined with the exploration of

psychoactive phenethylamines. While it is likely that the compound was synthesized prior, its

historical significance is most prominently associated with the work of American medicinal

chemist Alexander "Sasha" Shulgin. In his seminal work, "PiHKAL (Phenethylamines I Have

Known and Loved)," Shulgin detailed the synthesis of a vast number of psychoactive

compounds, including the "2C" series.

The designation "2C" refers to the two carbon atoms between the phenyl ring and the amino

group of the phenethylamine backbone. 2,5-Dimethoxyphenylacetonitrile serves as a key

intermediate in the synthesis of 2C-H (2,5-dimethoxyphenethylamine), the parent compound of

the 2C series. The reduction of the nitrile group in 2,5-dimethoxyphenylacetonitrile yields 2C-

H, which can then be further modified to produce a wide range of psychoactive substances like

2C-B, 2C-I, and 2C-E. These compounds are known for their potent agonist activity at

serotonin 5-HT2A and 5-HT2C receptors, which is believed to be the primary mechanism

behind their psychedelic effects.

The demand for 2,5-dimethoxyphenylacetonitrile as a research chemical has grown with the

increasing interest in the therapeutic potential of psychedelics for treating various psychiatric

conditions. It remains an indispensable tool for medicinal chemists and pharmacologists

studying the structure-activity relationships of serotonergic ligands.

Physicochemical Properties
A summary of the key physicochemical properties of 2,5-Dimethoxyphenylacetonitrile is

presented in the table below.
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Property Value Reference

CAS Number 18086-24-3

Molecular Formula C₁₀H₁₁NO₂

Molecular Weight 177.20 g/mol

IUPAC Name
2-(2,5-

dimethoxyphenyl)acetonitrile

Appearance Crystalline solid

Melting Point Not consistently reported

Boiling Point Not consistently reported

Solubility Sparingly soluble in water

Synthesis and Experimental Protocols
While a specific, originally published synthesis for 2,5-dimethoxyphenylacetonitrile is not

readily available, a plausible and commonly utilized synthetic route proceeds via the

corresponding benzyl halide. This two-step process involves the formation of 2,5-

dimethoxybenzyl chloride or bromide from 2,5-dimethoxybenzaldehyde, followed by a

nucleophilic substitution with a cyanide salt.

Step 1: Synthesis of 2,5-Dimethoxybenzyl Halide
(Illustrative Protocol for Chloride)
This protocol is adapted from general methods for the synthesis of benzyl halides.

Materials:

2,5-Dimethoxybenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH)
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Dichloromethane (DCM)

Thionyl chloride (SOCl₂) or Hydrochloric Acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reduction of the Aldehyde: 2,5-Dimethoxybenzaldehyde is

To cite this document: BenchChem. [The Nexus of Synthesis: A Technical Guide to 2,5-
Dimethoxyphenylacetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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